N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine

• IUPAC Name: N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine
• InChI: InChI=1S/C15H19N3S/c1-3-7-13(8-4-1)16-15-17-14(12-19-15)11-18-9-5-2-6-10-18/h1,3-4,7-8,12H,2,5-6,9-11H2,(H,16,17)
• InChI Key: CPHPIPSBPUVZOG-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)CC2=CSC(=N2)NC3=CC=CC=C3
• Molecular Formula: C15H19N3S
• Molecular Weight: 273.4 g/mol

Description

N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine, also known as PTA or PTZ, is a chemical compound with potential applications in scientific research. PTA is a thiazole derivative that has been shown to possess interesting biological properties, including anticonvulsant and anxiolytic effects. In

Scientific Research Applications

N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine has been investigated for its potential applications in scientific research, particularly in the field of neuroscience. The compound has been shown to possess anticonvulsant and anxiolytic effects, making it a promising candidate for the treatment of neurological disorders such as epilepsy and anxiety disorders.

Mechanism of Action

The exact mechanism of action of N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine is not fully understood, but it is believed to act as a positive allosteric modulator of the GABA-A receptor. This receptor is a key target for many drugs used to treat neurological disorders, and the modulation of its activity by N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine may explain its anticonvulsant and anxiolytic effects.
Biochemical and Physiological Effects:
N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine has been shown to reduce seizure activity in animal models of epilepsy, suggesting that it may have potential therapeutic applications in this field. Additionally, N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine has been shown to reduce anxiety-like behavior in rodents, suggesting that it may have potential applications in the treatment of anxiety disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine is its relatively simple synthesis method, which makes it accessible to researchers who may not have access to more complex synthetic methods. Additionally, the compound has been shown to have low toxicity in animal models, making it a relatively safe compound to work with. However, one limitation of N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine is its limited solubility in aqueous solutions, which may make it difficult to use in certain experimental setups.

Future Directions

There are many potential future directions for research on N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine. One area of interest is the development of more potent and selective compounds that target the GABA-A receptor. Additionally, N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine could be investigated for its potential applications in other neurological disorders, such as depression or schizophrenia. Finally, the development of new synthetic methods for N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine could lead to the discovery of novel compounds with even greater therapeutic potential.

Synthesis Methods

N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine can be synthesized by reacting 2-aminothiazole with benzaldehyde and piperidine in the presence of acetic acid. The reaction proceeds via a condensation reaction, resulting in the formation of N-phenyl-4-(piperidin-1-ylmethyl)-1,3-thiazol-2-amine as a yellow crystalline powder. The purity of the compound can be verified by various analytical techniques, such as HPLC or NMR spectroscopy.